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Compound of Interest

Compound Name: 3-Fluoro-5-iodotoluene

Cat. No.: B1340146

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the core physical properties of
acetylsalicylic acid (aspirin): its melting point, boiling point, and density. A thorough
understanding of these characteristics is fundamental in the pharmaceutical sciences,
influencing everything from manufacturing processes and formulation development to stability
studies and quality control. This document offers a summary of these properties, detailed
experimental protocols for their determination, and a logical workflow for analysis.

Core Physical Properties of Acetylsalicylic Acid

The physical properties of an active pharmaceutical ingredient (API) like acetylsalicylic acid are
critical indicators of its purity, identity, and physical form. These parameters are rigorously
controlled during drug development and manufacturing.
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Physical Property Value Units Notes

Pure acetylsalicylic
acid has a sharp
melting point.
Impurities typically
lower and broaden
) ) ) this range.[1][2][3][4] A

Melting Point 135-136 °C Degrees Celsius (°C) ]
second polymorphic
form has been
identified with a
melting point of
approximately

144.9°C.[5][6]

Acetylsalicylic acid
decomposes at or
near its boiling point.
[11[71[8]1[9] Thermal
degradation begins
around 150°C.[5][10]

Boiling Point ~140 °C Degrees Celsius (°C)

The density is a key

] parameter for powder
) Grams per cubic )
Density 1.35-1.40 ] flow, compaction, and
centimeter (g/cm3) ) )
formulation design.[2]

[B1011][12][13]

Experimental Protocols

Accurate and reproducible determination of physical properties is essential for regulatory
submission and consistent product quality. The following sections detail standard laboratory
methodologies for measuring the melting point and density of acetylsalicylic acid.

This method relies on observing the temperature range over which a small, compacted sample
of the solid in a capillary tube transitions from the solid to the liquid phase.

Methodology:
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» Sample Preparation: Ensure the acetylsalicylic acid sample is completely dry and finely
powdered.

o Capillary Tube Loading: Press the open end of a capillary tube (sealed at one end) into the
powder sample. Invert the tube and tap it gently on a hard surface to pack the powder into
the sealed end.[14] Repeat until a tightly packed column of 2-3 mm in height is achieved.

e Apparatus Setup:

o Attach the capillary tube to a calibrated thermometer using a rubber band or a small piece
of tubing. The sample portion of the tube should be level with the thermometer bulb.[14]

o Immerse the thermometer and the attached capillary tube in a heat-stable liquid bath (e.g.,
mineral oil or glycerol) within a beaker.[15] Alternatively, place the tube in a commercial
melting point apparatus.

e Heating and Observation:

o Heat the bath slowly, at a rate of approximately 1-2 °C per minute, especially when
approaching the expected melting point.

o Continuously stir the bath to ensure uniform temperature distribution.
o Data Recording: Record two temperatures:
o T1: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the entire sample becomes a clear liquid.[16]

o The melting point is reported as the range from T1 to T2. For pure aspirin, this range
should be narrow, within 1-2 °C.[17]

A standard boiling point determination is not appropriate for acetylsalicylic acid as it
decomposes at elevated temperatures.[1][9] The reported "boiling point" of 140 °C is more
accurately described as a decomposition temperature.[7][8] To characterize its thermal stability,
advanced thermal analysis techniques are employed.

Methodology Overview: Thermogravimetric Analysis (TGA)
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e Principle: TGA measures the change in mass of a substance as a function of temperature in
a controlled atmosphere. It is used to determine the onset of thermal degradation.

e Procedure: A small, accurately weighed sample of acetylsalicylic acid is placed in a TGA pan.
The sample is heated at a constant rate, and its mass is continuously monitored. The
resulting TGA curve plots mass loss versus temperature, revealing the temperatures at
which decomposition events occur.[10]

This method determines the volume of a solid by measuring the volume of a fluid it displaces,
based on Archimedes' principle. It is suitable for solids that are insoluble in the chosen fluid.

Methodology:

o Mass Measurement: Accurately weigh a sample of dry acetylsalicylic acid crystals or powder
using an analytical balance. Record this mass as m.

e Initial Volume Measurement: Add a known volume of a liquid in which aspirin is insoluble
(e.g., a saturated hydrocarbon) to a graduated cylinder. The volume should be sufficient to
fully submerge the sample. Record this initial volume as V1.[18]

o Displacement Measurement: Carefully add the weighed acetylsalicylic acid sample to the
graduated cylinder, ensuring no liquid is lost to splashing and that the solid is fully
submerged.[19]

¢ Final Volume Measurement: Record the new volume of the liquid plus the submerged solid.
Record this final volume as V2.

e Calculation:

o The volume of the solid sample (V_solid) is the difference between the final and initial
volumes: V_solid = V2 - V1.[18]

o The density (p) is calculated by dividing the mass by the volume: p = m/V_solid.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive physical
characterization of an acetylsalicylic acid sample.
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Caption: Logical workflow for the physical analysis of acetylsalicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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